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Compound of Interest

Compound Name: PF 02367982

Cat. No.: B1679669

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of PF-02367982 stock
solutions for use in cell culture experiments. PF-02367982 is a potent and selective inhibitor of
the c-Met receptor tyrosine kinase, a key regulator of cell growth, motility, and invasion.
Dysregulation of the c-Met signaling pathway is implicated in the progression of numerous
cancers, making PF-02367982 a valuable tool for cancer research and drug development.

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results
in cell-based assays. This document outlines the necessary materials, step-by-step
procedures, and storage conditions for PF-02367982.

Data Presentation

A summary of the key quantitative data for preparing PF-02367982 stock solutions is provided
in the table below for easy reference.
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Parameter Value

Molecular Weight 336.39 g/mol
Recommended Solvent Dimethyl sulfoxide (DMSO)
Solubility in DMSO =74 mg/mL (= 198.72 mM)
Powder Storage 3 years at -20°C

) 1 year at -80°C in solventl month at -20°C in
Stock Solution Storage
solvent

Signaling Pathway

PF-02367982 targets the c-Met signaling pathway. Upon binding of its ligand, Hepatocyte
Growth Factor (HGF), the c-Met receptor dimerizes and autophosphorylates, initiating a
downstream signaling cascade that includes the RAS/MAPK and PI3K/Akt pathways. These
pathways are crucial for cell proliferation, survival, and migration. PF-02367982 acts as an
ATP-competitive inhibitor, blocking the kinase activity of c-Met and thereby inhibiting these
downstream effects.
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Caption: c-Met Signaling Pathway Inhibition by PF-02367982.
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Experimental Protocols

This section provides a detailed methodology for the preparation of a 10 mM stock solution of
PF-02367982.

Materials:

PF-02367982 powder
e Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials
o Vortex mixer
» Calibrated balance
» Pipettes and sterile filter tips
e Optional: 0.22 um syringe filter (DMSO-compatible)
Procedure:
e Pre-weighing PF-02367982:
o On a calibrated balance, carefully weigh out 3.36 mg of PF-02367982 powder.
o Transfer the powder to a sterile microcentrifuge tube.
o Note: To prepare a different concentration, use the following formula:
» Weight (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L)
 Dissolution:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the PF-02367982
powder.
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o Tightly cap the tube and vortex for 1-2 minutes until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

 Sterilization (Optional):

o If your cell culture application requires sterile stock solutions, filter the dissolved PF-
02367982 solution through a 0.22 um DMSO-compatible syringe filter into a new sterile
tube. This step should be performed in a sterile environment (e.g., a laminar flow hood).

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).

Preparation of Working Dilutions:

» When preparing working concentrations for your cell culture experiments, thaw a single
aliquot of the stock solution.

« Dilute the stock solution in your cell culture medium to the desired final concentration.

e |tis crucial to ensure that the final concentration of DMSO in the cell culture medium is not
toxic to the cells. Typically, the final DMSO concentration should be kept below 0.5%, and
ideally below 0.1%.

» Always include a vehicle control in your experiments, which consists of cells treated with the
same final concentration of DMSO as the experimental groups.

Experimental Workflow

The following diagram illustrates the overall workflow for preparing and using PF-02367982
stock solutions in cell culture experiments.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Cell Culture Experiment
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Caption: Workflow for PF-02367982 Stock Solution Preparation and Use.

« To cite this document: BenchChem. [Application Notes and Protocols: Preparing PF-
02367982 Stock Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679669#preparing-pf-02367982-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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